1h-Indazole-1-carboxylic acid,5-(3-piperidinylamino)-,1,1-dimethylethyl ester
Cat. No. B8472489
M. Wt: 316.4 g/mol
InChI Key: WLVYDODNFWRRNY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09394286B2
Procedure details
To a solution of 5-nitro-indazole-1-carboxylic acid tert-butyl ester (300 g, 1.1 mol, 1.0 eq) in THF (3 L) was added Pd/C (30 g). The reaction mixture was stirred at 40° C. for 16 hours under pressure of H2 (50 psi). TLC (PE:EtOAc=4:1) showed complete conversion. After uptake of H2, the catalyst was filtered off and the filtrate was evaporated to afford the crude 5-amino-indazole-1-carboxylic acid tert-butyl ester (252 g, 95%) which was used directly for next step without purification.
Quantity
300 g
Type
reactant
Reaction Step One
Yield
95%
Identifiers
|
REACTION_CXSMILES
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[C:1]([O:5][C:6]([N:8]1[C:16]2[C:11](=[CH:12][C:13]([N+:17]([O-])=O)=[CH:14][CH:15]=2)[CH:10]=[N:9]1)=[O:7])([CH3:4])([CH3:3])[CH3:2].CCO[C:23]([CH3:25])=O>C1COCC1.[Pd]>[C:1]([O:5][C:6]([N:8]1[C:16]2[C:11](=[CH:12][C:13]([NH:17][CH:25]3[CH2:23][CH2:15][CH2:16][NH:8][CH2:6]3)=[CH:14][CH:15]=2)[CH:10]=[N:9]1)=[O:7])([CH3:4])([CH3:3])[CH3:2]
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Inputs
Step One
|
Name
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|
|
Quantity
|
300 g
|
|
Type
|
reactant
|
|
Smiles
|
C(C)(C)(C)OC(=O)N1N=CC2=CC(=CC=C12)[N+](=O)[O-]
|
|
Name
|
|
|
Quantity
|
3 L
|
|
Type
|
solvent
|
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Smiles
|
C1CCOC1
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|
Name
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|
|
Quantity
|
30 g
|
|
Type
|
catalyst
|
|
Smiles
|
[Pd]
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Step Two
|
Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
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Smiles
|
CCOC(=O)C
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Conditions
Temperature
|
Control Type
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UNSPECIFIED
|
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Setpoint
|
40 °C
|
Stirring
|
Type
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CUSTOM
|
|
Details
|
The reaction mixture was stirred at 40° C. for 16 hours under pressure of H2 (50 psi)
|
|
Rate
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UNSPECIFIED
|
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RPM
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0
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Other
|
Conditions are dynamic
|
1
|
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Details
|
See reaction.notes.procedure_details.
|
Workups
FILTRATION
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Type
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FILTRATION
|
|
Details
|
After uptake of H2, the catalyst was filtered off
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
the filtrate was evaporated
|
Outcomes
Product
Details
Reaction Time |
16 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(C)(C)(C)OC(=O)N1N=CC2=CC(=CC=C12)NC1CNCCC1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 252 g | |
| YIELD: PERCENTYIELD | 95% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
